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Compound of Interest

Compound Name: 4-Cyano-4'-pentylbiphenyl

Cat. No.: B1218408 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential safety and logistical information

for the handling of 4-Cyano-4'-pentylbiphenyl (also known as 5CB), including detailed

operational and disposal plans.

Hazard Identification and Classification
4-Cyano-4'-pentylbiphenyl is classified as a hazardous substance. It is harmful if swallowed,

in contact with skin, or if inhaled.[1][2][3][4][5] It is also known to cause skin and serious eye

irritation and may cause respiratory irritation.[1][3][4][6]

GHS Hazard Statements:

H302: Harmful if swallowed[3][4]

H312: Harmful in contact with skin[3][4]

H315: Causes skin irritation[1][3][4]

H319: Causes serious eye irritation[1][3][4]

H332: Harmful if inhaled[3][4][5]

H335: May cause respiratory irritation[1][3][4]
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Quantitative Data Summary
Property Value Source

Molecular Formula C18H19N [1][4]

Molecular Weight 249.36 g/mol [1][4]

CAS Number 40817-08-1 [1][2]

EC Number 255-093-2 [3]

Acute Toxicity
Category 4 (Oral, Dermal,

Inhalation)
[2][3][6]

Skin Corrosion/Irritation Category 2 [2][3]

Serious Eye Damage/Irritation Category 2 [2][3]

Specific target organ toxicity

(single exposure)

Category 3 (Respiratory

system)
[2][3]

NFPA Code H-2, F-1, R-0 [1]

Acute toxicity data is not quantitatively available in the provided search results.

Personal Protective Equipment (PPE)
To ensure personal safety when handling 4-Cyano-4'-pentylbiphenyl, the following personal

protective equipment is mandatory.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

eye irritation.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and protective

clothing to prevent skin

exposure.

Prevents skin contact and

irritation.[1][2]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.

Protects against inhalation of

harmful dust or fumes.[2]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of 4-Cyano-4'-pentylbiphenyl.

1. Engineering Controls:

Always handle this chemical in a well-ventilated area, preferably within a chemical fume

hood.[3][6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

2. Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3][5]

Avoid contact with skin and eyes.[3][6]

Wash hands thoroughly after handling.[1][3][5]

Do not eat, drink, or smoke in the handling area.[1][3][5][6][7]

3. Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6][7]

Store away from strong oxidizing agents.[1][2][6]

Emergency Procedures
Emergency First-Aid Measures

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. Call a

POISON CENTER or physician if you feel

unwell.[1][3][5]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing and wash it before reuse. Get medical

attention.[2][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing. Get medical attention.

[1]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or physician immediately.[1]

[2]

Fire
Use a tri-class dry chemical fire extinguisher,

carbon dioxide, or chemical foam.[1][2]

Spill

Ventilate the area. Contain the spill with sand or

absorbent material and deposit it in a sealed

bag or container for disposal as hazardous

waste.[1]

Disposal Plan
All waste containing 4-Cyano-4'-pentylbiphenyl must be treated as hazardous waste.

Waste Collection: Collect waste material in a sealed, properly labeled container.
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Disposal: Dispose of contents and container to an appropriate treatment and disposal facility

in accordance with all applicable federal, state, and local regulations.[1][3][5] Chemical waste

generators must consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification.[2]

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
Cyano-4'-pentylbiphenyl.
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Caption: Workflow for safe handling of 4-Cyano-4'-pentylbiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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